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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B195540 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2'-Hydroxyacetophenone, also known as o-hydroxyacetophenone, is a versatile

organic intermediate widely employed in the synthesis of a variety of biologically active

compounds.[1][2] Its unique structure, featuring a hydroxyl group ortho to an acetyl group on a

benzene ring, makes it a key precursor for the synthesis of flavonoids, chalcones, and other

heterocyclic compounds of medicinal interest.[3][4][5] This document provides detailed

application notes and experimental protocols for key reactions involving 2'-
hydroxyacetophenone.

Synthesis of Chalcones via Claisen-Schmidt
Condensation
The Claisen-Schmidt condensation is a cornerstone reaction for the synthesis of chalcones,

which are precursors to flavonoids and exhibit a wide range of biological activities, including

antioxidant, anti-inflammatory, and anticancer properties.[3][6] This reaction involves the base-

or acid-catalyzed condensation of an aromatic aldehyde with a ketone, in this case, 2'-
hydroxyacetophenone.[3][6]

Reaction Scheme:
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Step 1: Formation of Intermediate

Step 2: Hydrolysis and Cyclization

Step 3: Michael Addition

Step 4: Isolation and Purification

2'-Hydroxyacetophenone

Reaction at 110°C

Diethyl Carbonate NaH in Toluene

Cooling to 60°C

Addition of Water

Acidification (pH ~7)

Addition of Benzylideneacetone

Reaction to form Warfarin

Extraction

Crystallization

Pure Warfarin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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